Cas no 2229649-11-8 (4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine)

• Product Name: 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine
• CAS No: 2229649-11-8
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 6577475
• PubChem ID: 165672752
• Update Time: 2025-06-26

4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine
• 2229649-11-8
• EN300-1975677

• Inchi： 1S/C9H10Cl2N2/c1-6(12)2-3-7-4-8(10)13-9(11)5-7/h2-6H,12H2,1H3/b3-2+
• InChI Key： JJPVLBMFACGFAN-NSCUHMNNSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)/C=C/C(C)N

Computed Properties

• Exact Mass: 216.0221037g/mol
• Monoisotopic Mass: 216.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine

4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine: A Comprehensive Overview of CAS No. 2229649-11-8

4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine (CAS No. 2229649-11-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its conjugated double bond and dichloropyridine moiety, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The chemical structure of 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine is composed of a butenyl chain attached to a 2,6-dichloropyridine ring through an amine group. The presence of the dichloropyridine moiety imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. Recent studies have highlighted the importance of such structural features in modulating the activity of various biological targets.

In terms of synthesis, 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine can be prepared through a multi-step process involving the reaction of 2,6-dichloropyridine with an appropriate amine and alkene precursor. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. This synthetic accessibility makes it a valuable starting material for further derivatization and functionalization studies.

The biological activity of 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine has been extensively investigated in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are implicated in cancer progression and other proliferative disorders.

In addition to its enzymatic inhibition properties, 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine has also been evaluated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine has also been studied to assess its suitability as a therapeutic agent. In animal models, it has shown favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can reach its intended target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

Beyond its therapeutic applications, 4-(2,6-dichloropyridin-4-yl)but-3-en-2-amine has also found use as a research tool in academic and industrial laboratories. Its unique chemical properties make it an ideal candidate for probing specific biological pathways and mechanisms. For example, it has been used to study the role of kinases in cellular signaling cascades and to identify novel targets for drug discovery.

In conclusion, 4-(2,6-dichloropyridin-4-yllut-but-en-amino), with CAS No. 2229649-11-8, represents a promising compound with a wide range of potential applications in both research and clinical settings. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play a significant role in advancing the field of medicinal chemistry.